Cas no 394223-00-8 (1H-Indole-2-carboxaldehyde, 4,6-difluoro-)

• Product Name: 1H-Indole-2-carboxaldehyde, 4,6-difluoro-
• CAS No: 394223-00-8
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• MDL: MFCD24611808
• CID: 1508212
• PubChem ID: 22281720
• Update Time: 2025-04-21

1H-Indole-2-carboxaldehyde, 4,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxaldehyde, 4,6-difluoro-
• 394223-00-8
• 4,6-Difluoro-1H-indole-2-carboxaldehyde
• DTXSID401281146
• SCHEMBL4279370
• 4,6-difluoro-1H-indole-2-carbaldehyde

• MDL： MFCD24611808
• Inchi： 1S/C9H5F2NO/c10-5-1-8(11)7-3-6(4-13)12-9(7)2-5/h1-4,12H
• InChI Key： FPINVVZZVUZIHB-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C=C(C=O)N2)F

Computed Properties

• Exact Mass: 181.03395
• Monoisotopic Mass: 181.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles